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Compound of Interest

Compound Name: (E/Z)-HA155

Cat. No.: B15604850

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed protocol for the chemical synthesis of (E/Z)-HA155, a

potent inhibitor of autotaxin. The synthesis involves a multi-step sequence culminating in a

Knoevenagel condensation to yield the final product as a mixture of (E) and (Z) isomers. This

document outlines the complete experimental procedure, presents key quantitative data in a

structured format, and includes visualizations of the synthetic route, the targeted signaling

pathway, and a representative experimental workflow.

Chemical Synthesis Protocol
The synthesis of (E/Z)-HA155 can be accomplished through a convergent synthesis strategy.

The key steps involve the preparation of two key intermediates: 3-((4-

fluorophenyl)methyl)thiazolidine-2,4-dione and 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)benzyl)oxy)benzaldehyde, followed by a final condensation reaction.

Synthesis of Intermediates
1. Synthesis of 3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione (Intermediate 1)
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This intermediate is synthesized by the alkylation of thiazolidine-2,4-dione with 1-

(bromomethyl)-4-fluorobenzene.

Reaction: Thiazolidine-2,4-dione is reacted with 1-(bromomethyl)-4-fluorobenzene in the

presence of a suitable base, such as potassium carbonate, in a polar aprotic solvent like

dimethylformamide (DMF).

Conditions: The reaction mixture is typically stirred at room temperature for several hours

until completion, which can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: The reaction mixture is quenched with water and the product is

extracted with an organic solvent like ethyl acetate. The organic layer is then washed, dried,

and concentrated. The crude product can be purified by recrystallization or column

chromatography.

2. Synthesis of 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde

(Intermediate 2)

This boronic ester intermediate is prepared via a Williamson ether synthesis followed by a

Miyaura borylation.

Step 2a: Williamson Ether Synthesis: 4-Hydroxybenzaldehyde is reacted with 1-

(bromomethyl)-4-iodobenzene in the presence of a base like potassium carbonate in a

solvent such as acetone or DMF to yield 4-((4-iodobenzyl)oxy)benzaldehyde. The reaction is

typically heated to ensure completion.

Step 2b: Miyaura Borylation: The resulting aryl iodide is then subjected to a palladium-

catalyzed borylation reaction with bis(pinacolato)diboron. A palladium catalyst, such as

Pd(dppf)Cl₂, and a base, like potassium acetate, are used in a solvent like dioxane. The

reaction is heated under an inert atmosphere.

Work-up and Purification: After completion, the reaction is worked up by filtration and

extraction. The final intermediate is purified using column chromatography.

Final Synthesis of (E/Z)-HA155
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The final step is a Knoevenagel condensation between Intermediate 1 and Intermediate 2,

followed by deprotection of the boronic ester.

Knoevenagel Condensation: 3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione (Intermediate

1) and 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde

(Intermediate 2) are reacted in a suitable solvent like toluene or ethanol, with a catalytic

amount of a base such as piperidine or pyridine. The reaction is heated to reflux, often with a

Dean-Stark apparatus to remove water.

Deprotection: The resulting pinacol boronate ester is then hydrolyzed to the corresponding

boronic acid. This is typically achieved by stirring with an aqueous acid, such as hydrochloric

acid, in a solvent like acetone or by transesterification with a diol like phenylboronic acid.

Purification: The final product, (E/Z)-HA155, is purified by column chromatography or

recrystallization to yield a mixture of geometric isomers.

Quantitative Data Summary
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Step Product
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Yield (%)
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(bromomethyl
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e
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benzaldehyd

e

Characterization Data for (E/Z)-HA155:

Molecular Formula: C₂₄H₁₉BFNO₅S

Molecular Weight: 463.29 g/mol

¹H NMR (DMSO-d₆): Spectra will show characteristic peaks for the aromatic protons, the

benzylic CH₂ groups, the methine proton of the thiazolidinylidene ring, and the boronic acid

hydroxyls. The presence of both E and Z isomers will result in two sets of signals for the

protons near the double bond.

Mass Spectrometry (ESI-MS): m/z calculated for C₂₄H₁₉BFNO₅S [M-H]⁻ 462.1, found 462.1.

Visualizations
Chemical Synthesis Workflow
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Synthesis of Intermediate 1

Synthesis of Intermediate 2

Final Synthesis
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Caption: Synthetic route for (E/Z)-HA155.

Autotaxin Signaling Pathway
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Caption: Inhibition of the Autotaxin-LPA signaling axis by (E/Z)-HA155.

Experimental Workflow for Inhibitor Evaluation
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Caption: Workflow for the evaluation of (E/Z)-HA155 as an autotaxin inhibitor.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Synthesis
of (E/Z)-HA155]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604850/docs#an-in-depth-technical-guide-to-the-
chemical-synthesis-of-e-z-ha155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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